Cas no 1594081-14-7 (1-{(1-ethyl-1H-pyrazol-5-yl)methylamino}-2-methylpropan-2-ol)

• Product Name: 1-{(1-ethyl-1H-pyrazol-5-yl)methylamino}-2-methylpropan-2-ol
• CAS No: 1594081-14-7
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5161446
• PubChem ID: 75525240
• Update Time: 2025-10-12

1-{(1-ethyl-1H-pyrazol-5-yl)methylamino}-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[(1-ethyl-1H-pyrazol-5-yl)methyl]amino]-2-methyl-
• 1-{(1-ethyl-1H-pyrazol-5-yl)methylamino}-2-methylpropan-2-ol

• Inchi： 1S/C10H19N3O/c1-4-13-9(5-6-12-13)7-11-8-10(2,3)14/h5-6,11,14H,4,7-8H2,1-3H3
• InChI Key： SUOYSVAJTHLXSZ-UHFFFAOYSA-N
• SMILES： C(NCC1N(CC)N=CC=1)C(C)(O)C

Additional information on 1-{(1-ethyl-1H-pyrazol-5-yl)methylamino}-2-methylpropan-2-ol

Introduction to 1-{(1-ethyl-1H-pyrazol-5-yl)methylamino}-2-methylpropan-2-ol (CAS No. 1594081-14-7)

1-{(1-ethyl-1H-pyrazol-5-yl)methylamino}-2-methylpropan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1594081-14-7, has garnered attention due to its structural uniqueness and its role in the development of novel therapeutic agents. The molecular framework of this compound incorporates a pyrazole moiety, which is a key pharmacophore in many bioactive molecules, enhancing its pharmacological relevance.

The chemical structure of 1-{(1-ethyl-1H-pyrazol-5-yl)methylamino}-2-methylpropan-2-ol consists of a pyrazole ring substituted with an ethyl group at the 1-position and an amino group at the 5-position, linked to a propyl chain with a secondary amine functionality. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery. The presence of the secondary amine group also suggests potential for further derivatization, allowing for the creation of a wide array of analogs with tailored biological activities.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing pyrazole moieties, due to their demonstrated efficacy in various therapeutic areas. Pyrazole derivatives are known for their ability to interact with biological targets in multiple ways, making them promising candidates for the treatment of diseases such as cancer, inflammation, and infectious disorders. The specific modification of the pyrazole ring in 1-{(1-ethyl-1H-pyrazol-5-yl)methylamino}-2-methylpropan-2-ol enhances its potential as a lead compound in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug design, and many therapeutic agents work by inhibiting or activating specific enzymatic pathways. The structural features of 1-{(1-ethyl-1H-pyrazol-5-yl)methylamino}-2-methylpropan-2-ol make it well-suited for interacting with enzymes, particularly those involved in metabolic pathways and signal transduction. This capability is further enhanced by the presence of the propyl chain, which can provide steric hindrance and improve binding affinity.

Recent studies have highlighted the importance of pyrazole derivatives in the development of antiviral and anticancer agents. The pyrazole core is known to exhibit broad-spectrum biological activity, and modifications to this core can fine-tune its pharmacological properties. For instance, studies have shown that certain pyrazole derivatives can inhibit viral proteases, which are essential for viral replication. Similarly, these compounds have been found to disrupt cancer cell proliferation by targeting key signaling pathways.

The synthesis of 1-{(1-ethyl-1H-pyrazol-5-yl)methylamino}-2-methylpropan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of ethyl acetoacetate with ethyl hydrazinate to form ethyl 3-(1H-pyrazol)-5-carboxylate. Subsequent functionalization steps introduce the amino group at the 5-position and then link this moiety to a propyl chain through reductive amination or similar reactions. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

The analytical characterization of this compound is crucial for ensuring its purity and quality. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its structure and assess its purity. These analytical methods provide detailed information about the molecular structure and help identify any impurities that may be present.

In conclusion, 1-{(1-ethyl-1H-pyrazol)-5-ylmethylamino}-2-methylpropan--2--ol (CAS No. 1594081147) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for new treatments targeting various diseases.